Cas no 921938-33-2 (2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)-)
921938-33-2 structure
Product Name:2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)-
CAS No:921938-33-2
MF:C51H78O6
MW:787.16143655777
CID:742701
PubChem ID:71421852
Update Time:2025-04-19
2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)-
- 3,7,10-tri(undecoxy)triphenylene-2,6,11-triol
- 921938-33-2
- 3,7,10-TRIS(UNDECYLOXY)TRIPHENYLENE-2,6,11-TRIOL
- DTXSID50840897
-
- Inchi: 1S/C51H78O6/c1-4-7-10-13-16-19-22-25-28-31-55-49-37-43-40(34-46(49)52)41-35-47(53)50(56-32-29-26-23-20-17-14-11-8-5-2)38-44(41)45-39-51(48(54)36-42(43)45)57-33-30-27-24-21-18-15-12-9-6-3/h34-39,52-54H,4-33H2,1-3H3
- InChI Key: KSQBFGRIBDKJNT-UHFFFAOYSA-N
- SMILES: O(C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCCCCCCC)O)O)OCCCCCCCCCCC)O)CCCCCCCCCCC
Computed Properties
- Exact Mass: 786.57984020g/mol
- Monoisotopic Mass: 786.57984020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 57
- Rotatable Bond Count: 33
- Complexity: 962
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.9
- Topological Polar Surface Area: 88.4Ų
2,6,11-Triphenylenetriol, 3,7,10-tris(undecyloxy)- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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